Cas no 860784-17-4 (Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate)

• Product Name: Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate
• CAS No: 860784-17-4
• CID: 4661336
• Update Time: 2025-08-02

Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate

Additional information on Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate

Introduction to Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate (CAS No. 860784-17-4)

Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate, identified by its CAS number 860784-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a nitro group at the 3-position of the benzene ring and a piperazine moiety at the 2-position introduces both electrophilic and nucleophilic centers, which can participate in various chemical reactions and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The piperazine ring in Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system disorders. Its ability to interact with neurotransmitter receptors and ion channels makes it a valuable scaffold for designing new therapeutic agents.

Recent studies have highlighted the potential of Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate in the context of inflammation and pain management. Researchers have observed that the compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. This includes the suppression of cyclooxygenase (COX) and lipoxygenase (LOX) activities, which are crucial for the production of pro-inflammatory mediators.

The benzenecarboxylate moiety in the compound's name also plays a significant role in its biological activity. This group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Such interactions are essential for achieving therapeutic efficacy while minimizing side effects.

Moreover, the nitro group at the 3-position of the benzene ring can undergo reduction to form an amine, which can further modify the compound's pharmacological profile. This redox chemistry opens up possibilities for designing prodrugs or derivatives with enhanced bioavailability and targeted release mechanisms.

The synthesis of Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

In terms of pharmacokinetic properties, Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate has shown promising results in preclinical studies. Its solubility profile and metabolic stability suggest that it could be suitable for oral administration, making it a viable candidate for further clinical development. Additionally, its moderate lipophilicity allows for good penetration across biological membranes, enhancing its bioavailability.

The compound's potential therapeutic applications extend beyond inflammation and pain management. Preliminary research indicates that it may also have neuroprotective effects, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The interaction between the piperazine moiety and neurotransmitter receptors is believed to modulate neuronal activity and protect against oxidative stress.

Ethical considerations are paramount in pharmaceutical research, and Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate has been studied under strict regulatory guidelines to ensure safety and efficacy. Preclinical trials have been conducted using various animal models to assess its toxicity profile and pharmacological effects. These studies provide valuable insights into its potential benefits and risks before human testing begins.

The future direction of research on Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, computational modeling techniques such as molecular dynamics simulations can help predict how the compound behaves within biological systems.

In conclusion, Methyl 3-nitro-2-(4-phenylpiperazino)methylbenzenecarboxylate (CAS No. 860784-17-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it suitable for modulating various biological pathways, particularly those related to inflammation, pain management, and neuroprotection. As research continues to uncover new therapeutic possibilities, this compound stands out as a promising candidate for further development.